5-(2-chloro-6-fluoro-3-methylphenyl)oxazole
Overview
Description
Synthesis Analysis
Oxazole compounds, including one nitrogen atom and one oxygen atom in a five-membered heterocyclic ring, are present in various biological activities . The van Leusen reaction, based on tosylmethylisocyanides (TosMICs), is one of the most appropriate strategies to prepare oxazole-based medicinal compounds . Complementary methods for direct arylation of oxazoles with high regioselectivity at both C-5 and C-2 have been developed for a wide range of aryl and heteroaryl bromides, chlorides, iodides, and triflates .Molecular Structure Analysis
The molecular formula of 5-(2-chloro-6-fluoro-3-methylphenyl)oxazole is C10H7ClFNO and it has a molecular weight of 211.62 g/mol.Chemical Reactions Analysis
Oxazole compounds are known for their wide spectrum of biological activities, leading researchers globally to synthesize diverse oxazole derivatives . The synthesis of oxazole derivatives has been carried out by various researchers, and they have been assessed for different biological activities .Scientific Research Applications
Synthesis and Reactions
Oxazoles, including “5-(2-chloro-6-fluoro-3-methylphenyl)oxazole”, are important heterocyclic compounds. They are used as intermediates for the synthesis of new chemical entities in medicinal chemistry . The chemistry and synthetic applications of oxazoles have been extensively studied .
Biological Activities
Oxazole derivatives have a wide spectrum of biological activities. They have been synthesized and screened for various biological activities, including antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities . The substitution pattern in oxazole derivatives plays a pivotal role in delineating these biological activities .
Transthyretin (TTR) Amyloid Fibril Inhibitors
Some oxazole derivatives have been synthesized and assessed as transthyretin (TTR) amyloid fibril inhibitors . These compounds could potentially be used in the treatment of amyloidosis, a group of diseases where abnormal protein, known as amyloid fibrils, builds up in tissue.
Part of Medicinal Compounds
Oxazoles and its derivatives are a part of a number of medicinal compounds. For example, they are found in aleglitazar (antidiabetic), ditazole (platelets aggregation inhibitor), mubritinib (tyrosine kinase inhibitor), and oxaprozin (COX-2 inhibitor) .
Bioactive Fungal Metabolites
Oxazole carboxylic acid derivatives have been isolated from the plant pathogenic fungus Phoma macrostoma . These compounds could potentially have applications in the treatment of plant diseases.
Drug Discovery
Due to their diverse biological activities, oxazole derivatives are valuable scaffolds in drug discovery . They are often used in the design and synthesis of new therapeutic agents .
Mechanism of Action
Target of Action
Oxazole derivatives have been known to exhibit a wide spectrum of biological activities, and their targets often depend on the specific substitution pattern .
Mode of Action
Oxazole derivatives interact with their targets in various ways, often leading to changes in cellular processes . The specific interactions would depend on the compound’s structure and the nature of its target.
Biochemical Pathways
Oxazole derivatives can influence a variety of biochemical pathways, depending on their specific targets . These effects can range from antimicrobial to anticancer activities .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include pH, temperature, and the presence of other compounds or enzymes.
properties
IUPAC Name |
5-(2-chloro-6-fluoro-3-methylphenyl)-1,3-oxazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7ClFNO/c1-6-2-3-7(12)9(10(6)11)8-4-13-5-14-8/h2-5H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISUIWWFIVOKJAQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)F)C2=CN=CO2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7ClFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(2-Chloro-6-fluoro-3-methylphenyl)oxazole | |
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